1-((2S,4S)-1-(6-Fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl)-N,N-dimethylmethanamine

• IUPAC Name: 1-[(2S,4S)-1-(6-fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl]-N,N-dimethylmethanamine
• InChI: InChI=1S/C12H19FN4O/c1-16(2)6-9-4-10(18-3)7-17(9)12-5-11(13)14-8-15-12/h5,8-10H,4,6-7H2,1-3H3/t9-,10-/m0/s1
• InChI Key: CJZMTLUEGCLREP-UWVGGRQHSA-N
• Canonical SMILES: CN(C)CC1CC(CN1C2=CC(=NC=N2)F)OC
• Isomeric SMILES: CN(C)C[C@@H]1C[C@@H](CN1C2=CC(=NC=N2)F)OC
• Molecular Formula: C12H19FN4O
• Molecular Weight: 254.30 g/mol

Description

1-((2S,4S)-1-(6-Fluoropyrimidin-4-yl)-4-methoxypyrrolidin-2-yl)-N,N-dimethylmethanamine is a useful research compound. Its molecular formula is C12H19FN4O and its molecular weight is 254.309. The purity is usually 95%.
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Scientific Research Applications

• Neurokinin-1 Receptor Antagonism : A study by Harrison et al. (2001) discusses a compound with structural similarities to the query compound, highlighting its role as a high-affinity, orally active neurokinin-1 (h-NK1) receptor antagonist. This compound is effective in pre-clinical tests relevant to clinical efficacy in emesis and depression (Harrison et al., 2001).

• Synthetic Methodologies : Research by Singh and Umemoto (2011) focuses on the synthesis of 4-fluoropyrrolidine derivatives, which are important in medicinal chemistry for applications such as dipeptidyl peptidase IV inhibitors. The study demonstrates the synthesis of N-protected 4-fluoropyrrolidine-2-carbonyl fluorides, useful intermediates for medicinal applications (Singh & Umemoto, 2011).

• Fluoroionophores Development : A 2012 study by Hong et al. explored fluoroionophores derived from diamine-salicylaldehyde derivatives, demonstrating their specificity in chelating metal ions like Zn+2 in various solutions. These fluoroionophores show promise for cellular metal staining in fluorescence methods (Hong et al., 2012).

• Antiviral Activity : Sedenkova et al. (2018) reported on the preparation of novel N-(1-oxidopyrimidin-4-yl)- and N,N'-bis(1-oxidopyrimidin-4-yl)diamines, which showed antiviral activity against tick-borne encephalitis virus (TBEV), indicating potential applications in antiviral drug development (Sedenkova et al., 2018).

• Cytotoxicity in Anticancer Agents : Hogan et al. (2008) synthesized and tested novel (dimethylamino)-functionalized 'titanocene' anticancer agents, demonstrating their cytotoxicity against cancer cell lines. This research suggests potential applications of similar compounds in cancer treatment (Hogan et al., 2008).